Eunicea sesquiterpenoid 5
Overview
Description
Eunicea sesquiterpenoid 5 is a fatty acid ester. It has a role as a metabolite.
Scientific Research Applications
Anti-Plasmodial Activity
Eunicea sesquiterpenoids have been studied for their anti-plasmodial properties. A study on Caribbean gorgonian coral Eunicea sp. discovered sesquiterpenes that exhibited significant inhibitory effects on the growth of the malaria parasite Plasmodium falciparum (Garzón et al., 2005).
Fish Feeding Deterrents
Research on the Brazilian gorgonian octocoral Heterogorgia uatumani identified metabolites, including sesquiterpenoids, that act as fish feeding deterrents in natural conditions. This indicates a potential ecological role for these compounds (Máia et al., 1999).
Antimicrobial and Antitumor Properties
Studies on the Arctic soft coral Gersemia fruticosa isolated sesquiterpenes like (+)-α-muurolene, exhibiting moderate antibacterial activity, indicating potential applications in antimicrobial and antitumor treatments (Angulo–Preckler et al., 2016).
Anti-inflammatory Effects
The Caribbean gorgonian Eunicea fusca was found to contain sesquiterpenoids like fuscosides A-D, which are effective topical anti-inflammatory agents. These compounds selectively inhibit the synthesis of leukotrienes, suggesting potential therapeutic applications in inflammatory diseases (Shin & Fenical, 1991).
Enhancement of Insulin-Producing Cells
Research on the marine octocoral Eunicea sp. has highlighted cembranoids from this organism that enhance the proliferation of insulin-producing cells, offering insights into potential diabetes treatments (Porras et al., 2018).
properties
Product Name |
Eunicea sesquiterpenoid 5 |
|---|---|
Molecular Formula |
C20H30O5 |
Molecular Weight |
350.4 g/mol |
IUPAC Name |
[(1S,2R,4aS,5S,8aR)-2-acetyl-5-hydroxy-4a-methyl-8-methylidene-1,2,3,4,5,6,7,8a-octahydronaphthalen-1-yl] (E)-4-hydroxy-4-methylpent-2-enoate |
InChI |
InChI=1S/C20H30O5/c1-12-6-7-15(22)20(5)11-8-14(13(2)21)18(17(12)20)25-16(23)9-10-19(3,4)24/h9-10,14-15,17-18,22,24H,1,6-8,11H2,2-5H3/b10-9+/t14-,15-,17-,18+,20+/m0/s1 |
InChI Key |
WZTNCEBBCFHTOP-NQKIYUNRSA-N |
Isomeric SMILES |
CC(=O)[C@@H]1CC[C@@]2([C@H](CCC(=C)[C@H]2[C@@H]1OC(=O)/C=C/C(C)(C)O)O)C |
Canonical SMILES |
CC(=O)C1CCC2(C(CCC(=C)C2C1OC(=O)C=CC(C)(C)O)O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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